1-(2-([2,3'-Bithiophen]-5-yl)ethyl)-3-(2,3-dimethoxyphenyl)urea

• IUPAC Name: 1-(2,3-dimethoxyphenyl)-3-[2-(5-thiophen-3-ylthiophen-2-yl)ethyl]urea
• InChI: InChI=1S/C19H20N2O3S2/c1-23-16-5-3-4-15(18(16)24-2)21-19(22)20-10-8-14-6-7-17(26-14)13-9-11-25-12-13/h3-7,9,11-12H,8,10H2,1-2H3,(H2,20,21,22)
• InChI Key: PTKNRJXHLZAHJS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)NC(=O)NCCC2=CC=C(S2)C3=CSC=C3
• Molecular Formula: C19H20N2O3S2
• Molecular Weight: 388.5 g/mol

Description

1-(2-([2,3'-Bithiophen]-5-yl)ethyl)-3-(2,3-dimethoxyphenyl)urea, also known as BTE-DMAU, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. It belongs to the class of diarylureas and has been studied extensively for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-(2-([2,3'-Bithiophen]-5-yl)ethyl)-3-(2,3-dimethoxyphenyl)urea is not fully understood. However, it has been proposed that it acts by inhibiting the activity of protein kinase B (Akt), which is involved in cell survival and proliferation pathways. 1-(2-([2,3'-Bithiophen]-5-yl)ethyl)-3-(2,3-dimethoxyphenyl)urea has also been found to inhibit the activity of nuclear factor-kappa B (NF-κB), which is involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects:
1-(2-([2,3'-Bithiophen]-5-yl)ethyl)-3-(2,3-dimethoxyphenyl)urea has been found to have various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. 1-(2-([2,3'-Bithiophen]-5-yl)ethyl)-3-(2,3-dimethoxyphenyl)urea has also been found to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress. It has been shown to have low toxicity and is well-tolerated in animal models.

Advantages and Limitations for Lab Experiments

1-(2-([2,3'-Bithiophen]-5-yl)ethyl)-3-(2,3-dimethoxyphenyl)urea has several advantages in lab experiments. It has shown potent anti-cancer activity and low toxicity. It is also stable and can be easily synthesized in large quantities. However, there are some limitations to its use in lab experiments. 1-(2-([2,3'-Bithiophen]-5-yl)ethyl)-3-(2,3-dimethoxyphenyl)urea has poor solubility in water, which can make it difficult to administer in vivo. It also has a short half-life, which may limit its effectiveness in some applications.

Future Directions

There are several future directions for the study of 1-(2-([2,3'-Bithiophen]-5-yl)ethyl)-3-(2,3-dimethoxyphenyl)urea. One area of research is the development of more potent analogs of 1-(2-([2,3'-Bithiophen]-5-yl)ethyl)-3-(2,3-dimethoxyphenyl)urea with improved solubility and pharmacokinetic properties. Another area of research is the investigation of the potential use of 1-(2-([2,3'-Bithiophen]-5-yl)ethyl)-3-(2,3-dimethoxyphenyl)urea in combination with other anti-cancer agents to enhance its effectiveness. Further studies are also needed to elucidate the exact mechanism of action of 1-(2-([2,3'-Bithiophen]-5-yl)ethyl)-3-(2,3-dimethoxyphenyl)urea and its potential use in other diseases such as inflammation and neurodegenerative disorders.
Conclusion:
In conclusion, 1-(2-([2,3'-Bithiophen]-5-yl)ethyl)-3-(2,3-dimethoxyphenyl)urea is a promising synthetic compound that has shown potent anti-cancer activity and has potential therapeutic applications in various diseases. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 1-(2-([2,3'-Bithiophen]-5-yl)ethyl)-3-(2,3-dimethoxyphenyl)urea as a therapeutic agent.

Synthesis Methods

The synthesis of 1-(2-([2,3'-Bithiophen]-5-yl)ethyl)-3-(2,3-dimethoxyphenyl)urea involves the reaction of 2,3-dimethoxybenzoyl isocyanate with 2-(2-bromoethyl)-2,3'-bithiophene in the presence of a base. The resulting intermediate is then treated with N,N-dimethylformamide dimethyl acetal to obtain the final product. The process has been optimized to obtain high yields and purity of 1-(2-([2,3'-Bithiophen]-5-yl)ethyl)-3-(2,3-dimethoxyphenyl)urea.

Scientific Research Applications

1-(2-([2,3'-Bithiophen]-5-yl)ethyl)-3-(2,3-dimethoxyphenyl)urea has been studied for its potential use as an anti-cancer agent. It has shown promising results in inhibiting the growth of various cancer cell lines, including breast, prostate, and colon cancer. 1-(2-([2,3'-Bithiophen]-5-yl)ethyl)-3-(2,3-dimethoxyphenyl)urea has been found to induce cell cycle arrest and apoptosis in cancer cells. It has also been studied for its anti-inflammatory and anti-oxidant properties, which may have therapeutic implications in various diseases.